Cas no 2411308-36-4 (N-2-(2-hydroxyphenyl)ethyl-N-methylbut-2-ynamide)

• Product Name: N-2-(2-hydroxyphenyl)ethyl-N-methylbut-2-ynamide
• CAS No: 2411308-36-4
• MF: C₁₃H₁₅NO₂
• MW: 217.263703584671
• CID: 5453385
• PubChem ID: 146083662
• Update Time: 2025-05-20

N-2-(2-hydroxyphenyl)ethyl-N-methylbut-2-ynamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(2-Hydroxyphenyl)ethyl]-N-methyl-2-butynamide
• EN300-26574250
• 2411308-36-4
• N-[2-(2-Hydroxyphenyl)ethyl]-N-methylbut-2-ynamide
• N-2-(2-hydroxyphenyl)ethyl-N-methylbut-2-ynamide

• Inchi： 1S/C13H15NO2/c1-3-6-13(16)14(2)10-9-11-7-4-5-8-12(11)15/h4-5,7-8,15H,9-10H2,1-2H3
• InChI Key： VZXPREDJSCREAR-UHFFFAOYSA-N
• SMILES： OC1C=CC=CC=1CCN(C(C#CC)=O)C

Computed Properties

• Exact Mass: 217.110278721g/mol
• Monoisotopic Mass: 217.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• Density: 1.138±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 362.0±44.0 °C(Predicted)
• pka: 10.17±0.30(Predicted)

Additional information on N-2-(2-hydroxyphenyl)ethyl-N-methylbut-2-ynamide

Introduction to N-2-(2-hydroxyphenyl)ethyl-N-methylbut-2-ynamide (CAS No. 2411308-36-4)

N-2-(2-hydroxyphenyl)ethyl-N-methylbut-2-ynamide, identified by its CAS number 2411308-36-4, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of amides, characterized by its unique structural and functional properties that make it a promising candidate for various biological applications.

The molecular structure of N-2-(2-hydroxyphenyl)ethyl-N-methylbut-2-ynamide consists of a phenolic group attached to an ethyl chain, which is further modified by a methylbut-2-ynamide moiety. This arrangement imparts distinct chemical and biological activities, making it a subject of intense study in medicinal chemistry. The presence of the hydroxyl group in the phenolic moiety enhances its solubility and reactivity, while the amide group contributes to its stability and interaction with biological targets.

In recent years, there has been a growing interest in exploring the pharmacological potential of amide-based compounds. The structural features of N-2-(2-hydroxyphenyl)ethyl-N-methylbut-2-ynamide suggest its potential as an intermediate in the synthesis of novel therapeutic agents. Specifically, its ability to interact with biological receptors and enzymes has been investigated in the context of developing treatments for neurological disorders, inflammation, and other chronic conditions.

One of the most compelling aspects of this compound is its versatility in chemical modifications. Researchers have leveraged this flexibility to design derivatives with enhanced pharmacokinetic properties. For instance, modifications to the hydroxyl group have been explored to improve bioavailability, while alterations to the amide bond have aimed at enhancing metabolic stability. These efforts have led to several promising candidates that are currently undergoing preclinical evaluation.

The latest research in this field highlights the compound's potential role in modulating inflammatory pathways. Studies have demonstrated that derivatives of N-2-(2-hydroxyphenyl)ethyl-N-methylbut-2-ynamide can inhibit key enzymes involved in inflammation, such as COX-2 and LOX. This has opened up new avenues for developing anti-inflammatory drugs with reduced side effects compared to traditional nonsteroidal anti-inflammatory drugs (NSAIDs).

Furthermore, the compound's interaction with neurotransmitter systems has been a focal point of investigation. Preliminary studies suggest that it may have neuroprotective properties, making it a candidate for treating neurodegenerative diseases like Alzheimer's and Parkinson's. The ability of N-2-(2-hydroxyphenyl)ethyl-N-methylbut-2-ynamide to cross the blood-brain barrier has been particularly noteworthy, as it allows for direct action on central nervous system targets.

The synthesis of N-2-(2-hydroxyphenyl)ethyl-N-methylbut-2-ynamide involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques, such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity. These synthetic strategies not only ensure the availability of sufficient quantities for research purposes but also pave the way for scalable production if future clinical applications materialize.

In conclusion, N-2-(2-hydroxyphenyl)ethyl-N-methylbut-2-ynamide (CAS No. 2411308-36-4) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and demonstrated biological activities position it as a valuable tool for developing novel therapeutics. As research continues to uncover new applications and optimize synthetic methodologies, this compound is poised to play a crucial role in addressing some of today's most challenging medical conditions.